4-chloro-N-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-amine

• IUPAC Name: 4-chloro-N-(1-methylpyrazol-4-yl)pyrimidin-2-amine
• InChI: InChI=1S/C8H8ClN5/c1-14-5-6(4-11-14)12-8-10-3-2-7(9)13-8/h2-5H,1H3,(H,10,12,13)
• InChI Key: XXPJOBYNGGDCHC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)NC2=NC=CC(=N2)Cl
• Molecular Formula: C8H8ClN5
• Molecular Weight: 209.63 g/mol

Description

4-chloro-N-(1-methyl-1H-pyrazol-4-yl)pyrimidin-2-amine is a useful research compound. Its molecular formula is C8H8ClN5 and its molecular weight is 209.63 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Chemical Properties :

  • Ogurtsov and Rakitin (2021) synthesized 4-chloro-6-(chloromethyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine, a key intermediate for various disubstituted 1-methyl-1H-pyrazolo[3,4-d]pyrimidines with potential pharmacological uses (Ogurtsov & Rakitin, 2021).

• Pharmacological Potential :

  • The synthesis of 6-(chloromethyl)-N,1-dimethyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine by Ogurtsov and Rakitin (2021) resulted in a 4-substituted product with potential pharmacological activities (Ogurtsov & Rakitin, 2021).

• Biological Activity :

  • Novel pyrazolylpyrimidine derivatives have shown significant herbicidal activity against Pennisetum alopecuroides, according to Ma et al. (2015) (Ma et al., 2015).
  • Hafez et al. (2016) reported potential antimicrobial and anticancer activity in novel pyrazole derivatives with pyrazolo[4,3-d]-pyrimidine moieties (Hafez, El-Gazzar, & Al-Hussain, 2016).

• Antimicrobial Properties :

  • Sirakanyan et al. (2021) found pronounced antimicrobial properties in novel polyheterocyclic systems derived from cyclopenta[4',5']pyrido[3',2':4,5]furo[3,2-d]pyrimidine (Sirakanyan et al., 2021).

• Antitubercular Activity :

  • Vavaiya et al. (2022) synthesized nitrogen-rich piperazine-pyrimidine-pyrazole hybrid motifs, with compound 8a showing significant anti-tubercular activity against Mycobacterium tuberculosis (Vavaiya, Patel, Pansuriya, Marvaniya, & Patel, 2022).

• Fungicidal and Insecticidal Properties :

  • Liu et al. (2023) discovered HNPC-A9229, a novel pyridin-2-yloxy-based pyrimidin-4-amine fungicide with excellent activity against various pathogenic fungi and low toxicity to rats (Liu et al., 2023).
  • Deohate and Palaspagar (2020) evaluated the insecticidal and antibacterial potential of pyrimidine linked pyrazole heterocyclics synthesized by microwave irradiative cyclocondensation (Deohate & Palaspagar, 2020).

Synthesis routes and methods

Procedure details

To a solution of 2-((1-methyl-1H-pyrazol-4-yl)amino)pyrimidin-4(3H)-one (3.4 g) obtained in Step B in acetonitrile (35 mL) was added dropwise phosphorus oxychloride (3.2 mL), and the mixture was stirred at 80° C. for 2 hr. The reaction mixture was neutralized with 8M aqueous sodium hydroxide solution, and extracted with ethyl acetate. The organic layer was washed with saturated brine, and dried over anhydrous sodium sulfate, and the solvent was evaporated to give the title compound (3.3 g).